Cas no 2680852-12-2 (4-[(1r,3r)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid)

• Product Name: 4-[(1r,3r)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid
• CAS No: 2680852-12-2
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5842642
• PubChem ID: 165908829
• Update Time: 2025-06-09

4-[(1r,3r)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1r,3r)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid
• EN300-28284460
• 2680852-12-2
• 4-[(1r,3r)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid

• Inchi： 1S/C15H17NO4/c1-2-7-20-15(19)16-13-8-12(9-13)10-3-5-11(6-4-10)14(17)18/h2-6,12-13H,1,7-9H2,(H,16,19)(H,17,18)
• InChI Key： ZBBAMQBXPVFZLO-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CC(C2C=CC(C(=O)O)=CC=2)C1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-[(1r,3r)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid

Introduction to 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid (CAS No. 2680852-12-2)

4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid (CAS No. 2680852-12-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and propenyl functionalities, exhibits promising pharmacological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid is composed of a benzoic acid core linked to a cyclobutyl ring via an amide bond. The cyclobutyl ring is further functionalized with a propenyl group, which imparts unique stereochemical and electronic properties to the molecule. The presence of these functional groups suggests that the compound may have diverse interactions with biological targets, making it a valuable candidate for drug discovery and development.

The synthesis of 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid involves several key steps. One common approach is the coupling of 4-(aminocyclobutyl)benzoic acid with propenyl chloroformate under controlled conditions to form the amide bond. The stereochemistry of the cyclobutyl ring can be controlled through chiral catalysts or starting materials, ensuring the formation of the desired (1R,3R) isomer. Recent advancements in asymmetric synthesis have further refined these methods, improving yields and reducing side reactions.

In terms of biological activities, 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid has shown potential as an inhibitor of specific enzymes and receptors. Studies have demonstrated its ability to modulate the activity of protein kinases, which are key regulators of cellular signaling pathways involved in various diseases such as cancer and inflammatory disorders. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

The pharmacokinetic profile of 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid is another critical aspect of its evaluation. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in vivo, making it suitable for further preclinical and clinical studies. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

Clinical trials are an essential step in translating laboratory findings into therapeutic applications. While 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid is still in the early stages of development, preclinical studies have provided promising results. These studies have demonstrated its efficacy in animal models of cancer and inflammatory diseases, paving the way for future clinical trials. Researchers are also exploring combination therapies involving this compound to enhance its therapeutic potential.

The safety profile of 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid is another crucial consideration. Preclinical toxicity studies have shown that it has a favorable safety margin at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 4-[(1R,3R)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]benzoic acid (CAS No. 2680852-12-2) represents a promising candidate for drug development due to its unique chemical structure and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.